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Cat. No.: B1677594

Get Quote

Introduction & Rationale
Benzyldimethyltetradecylammonium chloride (TDBAC), also known as Myristalkonium

Chloride (MKC), is a cationic quaternary ammonium surfactant (CAS 139-08-2). Unlike

standard non-ionic emulsifiers (e.g., Polysorbates) that stabilize solely via steric hindrance,

TDBAC provides electrostatic stabilization.

Why Use TDBAC?
Mucoadhesion: The permanent positive charge on the quaternary nitrogen interacts with

negatively charged mucin residues (sialic acid) on mucosal surfaces (ocular, nasal, vaginal),

significantly increasing drug residence time.

Antimicrobial Synergy: TDBAC possesses intrinsic antimicrobial properties, acting as a self-

preserving agent in the formulation.
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Quatsome Formation: When combined with sterols (e.g., cholesterol) in specific molar ratios,

TDBAC forms Quatsomes—highly stable, unilamellar nanovesicles that are distinct from

liposomes and emulsions.

Physicochemical Profile
Before formulation, verify the grade and properties of your raw material.

Parameter Value / Characteristic Experimental Implication

Molecular Weight 368.04 g/mol
Essential for calculating molar

ratios (e.g., for Quatsomes).

CMC (25°C) ~1.0 - 4.0 mM (aq)

Minimum concentration for

micellar solubilization; use

>CMC for cleaning, but

Charge Cationic (+), pH independent

Incompatible with anionic

surfactants (SDS) and anionic

polymers (Carbomers,

Xanthan Gum).

Solubility
Soluble in water, ethanol,

acetone

Allows for solvent-injection or

thin-film hydration methods.

HLB (Est.) ~18-20 (Davies Scale)

Highly hydrophilic; requires a

co-surfactant (e.g., fatty

alcohol) to stabilize oil phases

effectively.

Critical Formulation Strategy
The "Anionic Trap"
CRITICAL WARNING: TDBAC precipitates instantly in the presence of anionic species.

Avoid: Sodium Lauryl Sulfate (SLS), Stearic Acid (neutralized), Carboxymethylcellulose

(CMC), Xanthan Gum.
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Alternative Thickeners: Use non-ionic polymers like Hydroxyethylcellulose (HEC) or cationic

polymers like Chitosan.

Mechanism of Stabilization
The following diagram illustrates the dual-mode stabilization (Electrostatic + Steric) when

TDBAC is used with a co-surfactant.
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Figure 1: Mechanism of cationic emulsion stabilization. TDBAC provides the zeta potential

(repulsion), while the co-surfactant densifies the interfacial film.

Protocol A: Cationic Nanoemulsion (High-Energy
Method)
Application: Ophthalmic or Intranasal Drug Delivery. Target Particle Size: 150–300 nm. Target

Zeta Potential: +30 to +50 mV.

Materials
Oil Phase: Castor Oil or Medium Chain Triglycerides (MCT) (5% w/w)

Surfactant: TDBAC (0.1% - 0.5% w/w)

Co-Surfactant: Polysorbate 80 (Tween 80) (0.5% - 1.0% w/w) – Note: Non-ionics are

compatible and improve stability.
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Aqueous Phase: Deionized Water (q.s. to 100%)

Tonicity Agent: Glycerol (2.5% w/w) – Avoid ionic salts (NaCl) initially to prevent shielding of

the double layer.

Step-by-Step Procedure
Oil Phase Prep: Dissolve the lipophilic drug in the Oil Phase. Heat to 60°C.

Aqueous Phase Prep: Dissolve TDBAC, Polysorbate 80, and Glycerol in water. Heat to 60°C.

Why? Matching temperatures prevents premature solidification of the interface (thermal

shock).

Pre-Emulsification: Slowly add the Oil Phase to the Aqueous Phase under high-shear mixing

(e.g., Ultra-Turrax) at 10,000 rpm for 2 minutes.

Result: Coarse emulsion (milky white, droplet size > 1 µm).

High-Energy Homogenization (Critical Step):

Method: High-Pressure Homogenizer (Microfluidizer) or Probe Sonication.

Settings: 3 cycles at 1000 bar (15,000 psi) OR Sonication at 40% amplitude for 5 mins

(pulse 10s ON / 5s OFF).

Cooling: Maintain sample temperature < 40°C using an ice bath to prevent TDBAC

degradation.

pH Adjustment: Adjust pH to 5.0–7.0 using 0.1N HCl or NaOH.

Note: TDBAC is stable here, but extreme alkaline pH (>9) may degrade the drug or alter

the surfactant head group environment.

Protocol B: Preparation of MKC-Quatsomes
(Nanovesicles)
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Application: Stable Bio-imaging or Nucleic Acid Delivery. Concept: Quatsomes are

thermodynamically stable vesicles formed by the self-assembly of sterols and quaternary

ammonium surfactants.

Materials
Surfactant: TDBAC (Myristalkonium Chloride)

Sterol: Cholesterol (High purity >99%)

Molar Ratio: 1:1 (Cholesterol : TDBAC) is the "Golden Ratio" for maximum stability.

Solvent: Ethanol or Acetone.[1]

Aqueous Phase: Milli-Q Water.

Workflow
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1. Dissolution
Dissolve TDBAC & Cholesterol

in Ethanol (1:1 Molar Ratio)

2. Injection (DELOS-Susp or Manual)
Inject Organic Phase into

Aqueous Phase under stirring

Homogeneous Solution

3. Vesicle Formation
Spontaneous Self-Assembly

into Unilamellar Vesicles

Supersaturation

Size: ~50-150 nm
Zeta: Highly Positive

4. Purification
Diafiltration / Dialysis

to remove organic solvent

Stable Quatsomes

Click to download full resolution via product page

Figure 2: Quatsome preparation workflow via solvent displacement.

Procedure (Manual Injection Method)
Stock Preparation: Prepare a 20 mM solution of Cholesterol and a 20 mM solution of TDBAC

in Ethanol.

Mixing: Mix equal volumes to achieve the 1:1 molar ratio.

Injection: Inject the ethanolic mixture rapidly into a magnetically stirred aqueous phase

(water) using a syringe. The volume ratio of Water:Ethanol should be at least 10:1.
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Maturation: Stir for 30 minutes. The solution will turn slightly opalescent (Tyndall effect),

indicating vesicle formation.

Purification: Dialyze against water (MWCO 12-14 kDa) for 24 hours to remove ethanol and

free surfactant monomers.

Characterization & Troubleshooting
Quality Control Metrics

Test Method Acceptance Criteria

Particle Size
Dynamic Light Scattering

(DLS)
PDI < 0.2; Size 100-300 nm

Zeta Potential Electrophoretic Mobility > +30 mV (Critical for stability)

Centrifugation 3,000 rpm for 30 mins
No phase separation

(creaming)

Troubleshooting Guide
Issue: Flocculation (Clumping)

Cause: Insufficient surface charge (Zeta potential < +20mV) or presence of anionic

impurities.

Fix: Increase TDBAC concentration slightly (up to CMC limit) or check water source for

anionic contaminants.

Issue: Ostwald Ripening (Droplet Growth)

Cause: Oil phase solubility in water is too high.

Fix: Add a "Ripening Inhibitor" (highly insoluble oil like Squalane or Long-chain

triglycerides) to the oil phase.

Issue: Skin Irritation

Cause: Free TDBAC monomers in the continuous phase.
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Fix: Ensure TDBAC is primarily located at the interface. Use the minimum effective

concentration. For Quatsomes, dialysis is mandatory to remove free monomers.

Safety & Handling (SDS Summary)
Hazard: TDBAC is corrosive and causes severe skin burns and eye damage (Category 1B).

PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and a lab coat. Handle pure

powder in a fume hood.

Disposal: Do not pour down the drain. TDBAC is toxic to aquatic life. Dispose of as

hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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